Cas no 149153-08-2 (L-Ascorbic Acid-6-13C)

• Product name: L-Ascorbic Acid-6-13C
• CAS No: 149153-08-2
• MF: C₆H₈O₆
• MW: 176.12
• CID: 903861
• PubChem ID: 54676536

L-Ascorbic Acid-6-13C Chemical and Physical Properties

Names and Identifiers

• L-[6-13C]ascorbic acid
• L-Ascorbic Acid-6-13C
• CID 131637978
• KBio2_005786
• CHEMBL3039395
• KBio1_001907
• NCGC00178934-01
• 149153-08-2
• Vitamin C-6-13C
• HMS1921N06
• SDCCGMLS-0066895.P001
• HMS2092F10
• Spectrum4_001906
• SCHEMBL734589
• NSC758197
• Spectrum3_000228
• SR-05000001815-1
• CCG-38498
• KBioGR_002498
• Spectrum5_000592
• Pharmakon1600-01502230
• SpecPlus_000867
• AKOS004119849
• KBio2_003218
• SBI-0051903.P002
• SR-05000001815-2
• DivK1c_006963
• KBio2_000650
• BSPBio_001875
• Spectrum2_001948
• NSC-758197
• (r)-5-(1,2-dihydroxy-ethyl)-3,4-dihydroxy-5h-furan-2-one
• KBioSS_000650
• SPECTRUM1502230
• Spectrum_000170
• SPBio_002015
• KBio3_001375
• SBI-0051903.0001
• SR-05000001815
• L-[2-13C]ascorbic acid
• (2R)-2-(1,2-dihydroxyethyl)-3,4-dihydroxy-2H-furan-5-one

• Inchi： 1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2?,5-/m1/s1/i1+1
• InChI Key： CIWBSHSKHKDKBQ-YMBAAUMJSA-N
• SMILES： O1C(C(=C([C@H]1C([13CH2]O)O)O)O)=O

Computed Properties

• Exact Mass: 176.03208797g/mol
• Monoisotopic Mass: 176.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 107

Additional information on L-Ascorbic Acid-6-13C

Comprehensive Guide to L-Ascorbic Acid-6-13C (CAS No. 149153-08-2): Applications, Benefits, and Research Insights

L-Ascorbic Acid-6-13C, labeled with the stable isotope carbon-13 at the 6th position, is a specialized form of vitamin C widely used in metabolic research, pharmaceutical development, and nutritional studies. With the CAS registry number 149153-08-2, this isotopically labeled compound has gained significant attention due to its unique properties and applications in tracing biochemical pathways. Researchers and industries value 13C-labeled ascorbic acid for its precision in tracking absorption, distribution, and metabolism in biological systems.

The growing demand for isotope-labeled compounds in life sciences has positioned L-Ascorbic Acid-6-13C as a critical tool. Unlike conventional vitamin C, this labeled variant allows scientists to study its role in collagen synthesis, antioxidant activity, and immune function with unparalleled accuracy. Recent studies highlight its utility in investigating vitamin C bioavailability, a hot topic among nutritionists and healthcare professionals. Consumers increasingly search for "best absorbed vitamin C forms" or "how to enhance vitamin C uptake," making this compound relevant to both academic and public health discussions.

In pharmaceutical applications, L-Ascorbic Acid-6-13C serves as a reference standard in mass spectrometry and NMR spectroscopy. Its stable isotopic signature eliminates interference from endogenous vitamin C, enabling clear detection in complex matrices. This is particularly valuable in drug development, where understanding nutrient-drug interactions is essential. Searches like "vitamin C in drug formulations" or "stable isotopes in pharmacokinetics" reflect the compound's importance in modern medicine.

From a commercial perspective, the rise of personalized nutrition and functional foods has spurred interest in 13C-labeled nutrients. Manufacturers use L-Ascorbic Acid-6-13C to validate claims about fortified products, addressing consumer queries such as "does labeled vitamin C improve product testing?" or "how to verify supplement purity." Regulatory agencies also rely on such compounds to ensure compliance with labeling standards, making them indispensable in quality control workflows.

Environmental and sustainability concerns have further elevated the relevance of isotope tracing techniques. As researchers explore "eco-friendly vitamin C production" or "carbon footprint of supplements," L-Ascorbic Acid-6-13C provides data to optimize industrial processes. Its role in studying plant-based vitamin C biosynthesis—a trending topic in vegan nutrition—demonstrates its cross-disciplinary value.

In summary, L-Ascorbic Acid-6-13C (CAS 149153-08-2) bridges cutting-edge research and practical applications. Whether answering "why use 13C-labeled vitamins" or addressing "vitamin C stability in formulations," this compound remains pivotal for advancing science and meeting industry demands. Its integration into metabolic studies, quality assurance protocols, and sustainable initiatives ensures continued relevance in a rapidly evolving scientific landscape.